Cas no 892242-64-7 (4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid)
4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-((3-(4-cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid
- 4-{[3-(4-cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl]amino}benzoic acid
- MMUWXZUTOXDAGI-UHFFFAOYSA-N
- BDBM50197616
- AK549935
- 4-[[3-(4-Cyclohexyl-1-piperazinyl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl]amino]benzoic acid (ACI)
- 4-[[12-(4-cyclohexylpiperazin-1-yl)-8-oxo-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-10-yl]amino]benzoic acid
- 4-{[12-(4-cyclohexylpiperazin-1-yl)-8-oxo-15-oxa-14-azatetracyclo[7.6.1.0(2),?.0(1)(3),(1)?]hexadeca-1(16),2,4,6,9,11,13-heptaen-10-yl]amino}benzoic acid
- CHEMBL3930625
- C77001
- Benzoic acid, 4-[[3-(4-cyclohexyl-1-piperazinyl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl]amino]-
- BS-17786
- C31H30N4O4
- AKOS001495721
- 892242-64-7
- SCHEMBL13284987
- 4-((3-(4-cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoicacid
- 4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid
-
- MDL: N/A
- Inchi: 1S/C31H30N4O4/c36-29-22-8-4-5-9-23(22)30-27-26(29)24(32-20-12-10-19(11-13-20)31(37)38)18-25(28(27)33-39-30)35-16-14-34(15-17-35)21-6-2-1-3-7-21/h4-5,8-13,18,21,32H,1-3,6-7,14-17H2,(H,37,38)
- InChI Key: MMUWXZUTOXDAGI-UHFFFAOYSA-N
- SMILES: O1C2C3C=CC=CC=3C(C3=C(C=C(C(C3=2)=N1)N1CCN(CC1)C1CCCCC1)NC1C=CC(C(=O)O)=CC=1)=O
Computed Properties
- Exact Mass: 522.22670545g/mol
- Monoisotopic Mass: 522.22670545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 39
- Rotatable Bond Count: 5
- Complexity: 895
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.9
- XLogP3: 4
4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Keep in dark place,Inert atmosphere,Room temperature
4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QE030-100mg |
4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid |
892242-64-7 | 97% | 100mg |
6067CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QE030-25mg |
4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid |
892242-64-7 | 97% | 25mg |
3033CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QE030-250mg |
4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid |
892242-64-7 | 97% | 250mg |
10232CNY | 2021-05-07 | |
| Chemenu | CM255610-250mg |
4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid |
892242-64-7 | 97% | 250mg |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1243221-100mg |
4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid |
892242-64-7 | 97% | 100mg |
$250 | 2024-06-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | C31190-100mg |
4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid |
892242-64-7 | 97% | 100mg |
¥604.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | C31190-250mg |
4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid |
892242-64-7 | 97% | 250mg |
¥1388.0 | 2024-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QE030-50mg |
4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid |
892242-64-7 | 97% | 50mg |
1024.0CNY | 2021-07-10 | |
| 1PlusChem | 1P01FPDS-100mg |
4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid |
892242-64-7 | 97% | 100mg |
$172.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1084288-100mg |
4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid |
892242-64-7 | 98% | 100mg |
¥1281.00 | 2024-04-26 |
4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid
4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic Acid: A Comprehensive Overview
4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid, with the CAS number 892242-64-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of anthraquinone derivatives, which are known for their diverse biological activities. The molecule's structure is characterized by a benzoic acid moiety attached to an anthra[1,9-cd]isoxazole ring system, which is further substituted with a piperazine group. This unique combination of structural elements contributes to its potential as a therapeutic agent.
The synthesis of 4-(3-(4-cyclohexylpiperazin-1-yl)-6H-anthra[1,9-cd]isoxazol-5-ylamino)benzoic acid involves a multi-step process that typically includes the formation of the anthra[1,9-cd]isoxazole core followed by substitution reactions to introduce the piperazine and benzoic acid groups. Recent advancements in synthetic methodologies have enabled chemists to optimize the yield and purity of this compound, making it more accessible for preclinical studies.
One of the most promising aspects of this compound is its demonstrated biological activity. Preclinical studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Additionally, research has highlighted its potential as an anticancer agent due to its ability to induce apoptosis in various cancer cell lines. These findings have been corroborated by recent studies published in high-impact journals, underscoring the compound's potential for further development as a therapeutic agent.
The structural features of CAS 892242-647 play a crucial role in its biological activity. The anthra[1,9-cd]isoxazole ring system is known for its stability and ability to interact with biological targets such as enzymes and receptors. The piperazine group, on the other hand, enhances the compound's bioavailability and pharmacokinetic properties, making it more suitable for systemic administration. Furthermore, the benzoic acid moiety contributes to the compound's acidity and solubility properties, which are critical for its pharmacological activity.
Recent studies have also explored the potential of this compound in treating neurodegenerative diseases such as Alzheimer's disease. Experimental data suggest that it may inhibit key enzymes involved in amyloid-beta production, which is a hallmark of Alzheimer's pathology. These findings have opened new avenues for research into its therapeutic applications in neurology.
In terms of safety and toxicity profiles, preliminary studies indicate that 4-(3-(4-cyclohexylpiperazin-1-y) exhibits low toxicity at therapeutic doses. However, further studies are required to fully characterize its safety profile and determine its suitability for long-term use.
The development of this compound into a clinical candidate will require extensive preclinical testing to evaluate its efficacy, safety, and pharmacokinetics. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance this molecule through the drug development pipeline.
In conclusion, CAS 892242-647, or 4-(3-(4-cyclohexylpiperazin
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